Cas no 745783-82-8 (Benzene,1-[(1R)-1-isocyanatoethyl]-4-methoxy-)

• Product Name: Benzene,1-[(1R)-1-isocyanatoethyl]-4-methoxy-
• CAS No: 745783-82-8
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 560761
• PubChem ID: 7018271
• Update Time: 2025-10-21

Benzene,1-[(1R)-1-isocyanatoethyl]-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-[(1R)-1-isocyanatoethyl]-4-methoxy-
• Benzene, 1-[(1R)-1-isocyanatoethyl]-4-methoxy- (9CI)
• 1-[(1R)-1-Isocyanatoethyl]-4-methoxybenzene
• (R)-1-(1-Isocyanatoethyl)-4-methoxybenzene
• 745783-82-8
• SCHEMBL2891186
• MFCD05664084
• (R)-(+)-1-(4-Methoxyphenyl)ethyl isocyanate, AldrichCPR
• DTXSID301263278
• (R)-(+)-1-(4-Methoxyphenyl)ethyl isocyanate
• BENZENE, 1-[(1R)-1-ISOCYANATOETHYL]-4-METHOXY-
• DB-273856

• MDL： MFCD05664084
• Inchi： 1S/C10H11NO2/c1-8(11-7-12)9-3-5-10(13-2)6-4-9/h3-6,8H,1-2H3/t8-/m1/s1
• InChI Key： WTNKKJUXEYSETC-MRVPVSSYSA-N
• SMILES： O(C)C1C=CC(=CC=1)[C@@H](C)N=C=O

Computed Properties

• Exact Mass: 177.07903
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Refractive Index: 1.5210
• PSA: 38.66
• Sensitiveness: Moisture Sensitive

Benzene,1-[(1R)-1-isocyanatoethyl]-4-methoxy- Security Information

• HazardClass：6.1

Additional information on Benzene,1-[(1R)-1-isocyanatoethyl]-4-methoxy-

Professional Introduction to Benzene,1-[(1R)-1-isocyanatoethyl]-4-methoxy- (CAS No. 745783-82-8)

Benzene,1-[(1R)-1-isocyanatoethyl]-4-methoxy- is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by the CAS number 745783-82-8, is a derivative of benzene featuring a methoxy group at the 4-position and an isocyanatoethyl group at the 1-position, configured in a specific stereochemical arrangement. The unique structural and functional attributes of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The isocyanatoethyl moiety in Benzene,1-[(1R)-1-isocyanatoethyl]-4-methoxy- introduces a high reactivity that is exploited in multiple synthetic pathways. Isocyanates are known for their ability to participate in polymerization reactions, forming polyurethanes and other polymeric materials. This property has been leveraged in the development of novel coatings, adhesives, and elastomers. Furthermore, the presence of the methoxy group enhances the solubility and stability of the compound, making it more amenable to various chemical transformations.

In recent years, there has been a surge in research focused on the applications of isocyanate-functionalized compounds in drug discovery and development. The Benzene,1-[(1R)-1-isocyanatoethyl]-4-methoxy- derivative has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its unique reactivity allows for the facile introduction of diverse functional groups, enabling the creation of complex molecular architectures. These attributes have made it a subject of interest for medicinal chemists seeking to develop new small-molecule drugs with enhanced pharmacological properties.

The stereochemical configuration of Benzene,1-[(1R)-1-isocyanatoethyl]-4-methoxy-, specifically the (1R) configuration at the isocyanatoethyl group, plays a crucial role in determining its biological activity. Stereoisomers can exhibit significantly different pharmacological profiles due to variations in their interaction with biological targets. The (1R) configuration has been found to confer specific biological activities in several preliminary studies, making this compound a promising candidate for further investigation.

Advances in computational chemistry have also contributed to a deeper understanding of the molecular properties of Benzene,1-[(1R)-1-isocyanatoethyl]-4-methoxy-. Molecular modeling studies have revealed insights into its binding interactions with potential biological targets. These studies have guided the design of more effective derivatives with improved binding affinities and selectivity. The integration of experimental data with computational predictions has accelerated the discovery process, leading to faster development cycles for new drug candidates.

The pharmaceutical industry has shown particular interest in leveraging isocyanate-functionalized compounds for their ability to enhance drug delivery systems. The reactivity of the isocyanate group allows for covalent bonding with various biomolecules, including peptides and proteins. This has enabled the development of novel drug conjugates that exhibit targeted delivery and controlled release profiles. Such advancements have significant implications for improving therapeutic outcomes in areas such as oncology and infectious diseases.

In materials science, Benzene,1-[(1R)-1-isocyanatoethyl]-4-methoxy- has been utilized in the development of advanced polymers with tailored properties. The incorporation of isocyanate groups into polymer backbones results in materials with enhanced mechanical strength, thermal stability, and chemical resistance. These properties make them suitable for applications in aerospace, automotive industries, and biomedical devices. The methoxy group further contributes to the material's compatibility with existing polymer systems, facilitating its integration into diverse industrial processes.

The synthesis of Benzene,1-[(1R)-1-isocyanatoethyl]-4-methoxy- involves multi-step organic transformations that require precise control over reaction conditions. Recent innovations in synthetic methodologies have improved the efficiency and scalability of its production. Catalytic processes have been developed to enhance yield and reduce byproduct formation. These advancements have made it more feasible to produce this compound on an industrial scale, supporting its widespread use in research and commercial applications.

Ongoing research continues to explore new applications for Benzene,1-[(1R)-1-isocyanatoethyl]-4-methoxy-. Studies are being conducted to investigate its potential role in nanotechnology and smart materials. The unique reactivity and structural features of this compound make it a versatile building block for designing innovative materials with functionalities such as stimuli-responsive behavior and self-healing capabilities. These developments hold promise for revolutionizing various industries by enabling next-generation technologies.

The safety profile of Benzene,1-[(1R)-isocyanatoethyl]-4-methoxy-benzene is another critical aspect that has been thoroughly evaluated through extensive toxicological studies. While isocyanates can pose certain hazards under specific conditions, proper handling protocols ensure safe usage in laboratory and industrial settings. Regulatory agencies have established guidelines to mitigate risks associated with these compounds, ensuring their responsible application across different sectors.

In conclusion, Benzene,1-[(1R)-isocyanatoethyl-4-methoxy] (CAS No.745783-82-8) represents a significant advancement in pharmaceutical chemistry and materials science. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel drugs and advanced materials. Ongoing research continues to uncover new applications for this compound, highlighting its importance as a building block for innovation across multiple scientific disciplines.